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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the leaching of common plasticizers from various

polymers into aqueous environments. The data and protocols presented are compiled from

recent scientific literature to offer an objective overview for professionals in research, science,

and drug development where low leachability is a critical parameter for material selection in

applications such as medical devices, pharmaceutical packaging, and laboratory equipment.

Executive Summary
Plasticizers are additives used to increase the flexibility and durability of polymeric materials.

However, they are not chemically bound to the polymer matrix and can migrate, or leach, into

the surrounding environment, particularly in aqueous media.[1][2] This leaching phenomenon is

a significant concern in many scientific and medical applications due to the potential for

contamination and the biological activity of some leachates. The rate and extent of leaching are

influenced by numerous factors, including the type of plasticizer and polymer, temperature, pH,

contact time, and the composition of the aqueous medium.[3][4] This guide summarizes

experimental findings on the leaching of prevalent plasticizers such as phthalates and

bisphenols, and compares them with emerging alternative plasticizers.

Comparative Leaching Data
The following tables summarize quantitative data on the leaching of various plasticizers from

different polymers under specified aqueous conditions.
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Table 1: Leaching of Phthalates from Polyvinyl Chloride (PVC) Microplastics

Plasticizer
Initial Content
in PVC

Aqueous
Medium

Leaching Rate
(µ g/day )

Key Findings

Di(2-ethylhexyl)

phthalate

(DEHP)

38% Not specified 0.122

Leaching rate

decreases with

lower initial

content.[5]

Di(2-ethylhexyl)

phthalate

(DEHP)

33% Not specified 0.101 [5]

Diisononyl

phthalate (DINP)
39% Not specified 0.030

DINP shows a

lower leaching

rate compared to

DEHP and

DOTP at similar

concentrations.

[5]

Diisononyl

phthalate (DINP)
23% Not specified 0.014 [5]

Di(2-ethylhexyl)

terephthalate

(DOTP)

35% Not specified 0.056 [5]

Di(2-ethylhexyl)

terephthalate

(DOTP)

24% Not specified 0.021 [5]

Table 2: Leaching of Bisphenol A (BPA) from Polycarbonate (PC)
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Polymer
Condition

Aqueous
Medium

Temperature

BPA
Concentration
/ Leaching
Rate

Key Findings

New PC Cages Purified Water
Room

Temperature
Up to 0.3 µg/L

Leaching occurs

even at room

temperature from

new materials.[6]

Used PC Cages Purified Water
Room

Temperature
Up to 310 µg/L

Leaching

significantly

increases with

the age and use

of the

polycarbonate.[6]

[7]

New and Used

PC Bottles
Water

Before boiling

water exposure

0.2 to 0.8

ng/hour

Exposure to high

temperatures

drastically

increases the

rate of BPA

leaching.[8]

New and Used

PC Bottles
Water

After boiling

water exposure
8 to 32 ng/hour [8]

PC Tube Seawater 37°C 11 ng/day

Leaching is

faster in

seawater

compared to

river water and

control water.[4]

PC Tube River Water 37°C 4.8 ng/day [4]

PC Tube Control Water 37°C 0.8 ng/day [4]

Table 3: Comparative Leaching of Alternative Plasticizers
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Plasticizer Polymer
Aqueous
Medium

Leaching
Comparison

Key Findings

Epoxidized

Soybean Oil

(ESBO)

PVC Deionized Water 0.1% weight loss

ESBO shows

significantly

lower leaching

compared to

DEHP under the

same conditions.

[3]

Di(2-ethylhexyl)

phthalate

(DEHP)

PVC Deionized Water
12.9% weight

loss
[3]

Dioctyl succinate

(DOS), Dihexyl

maleate (DHM),

and others

PVC Aqueous Media

Rates ten times

below that of

DEHP

"Green"

plasticizer

candidates can

significantly

reduce aqueous

leaching.[2]

Experimental Protocols
The following section details a generalized experimental protocol for assessing plasticizer

leaching in an aqueous environment, based on methodologies reported in the scientific

literature.[3]

Objective
To quantify the amount of a specific plasticizer that leaches from a polymer sample into a

defined aqueous medium over a specified period.

Materials
Polymer samples with known plasticizer content.

Aqueous medium (e.g., purified water, saline solution, simulated biological fluid).
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Control containers (e.g., glass beakers or flasks).

Analytical grade solvents for extraction (e.g., hexane, dichloromethane).

Internal standard solution (e.g., a deuterated analog of the target plasticizer).

Gas chromatograph with a mass spectrometer (GC-MS) or high-performance liquid

chromatograph with a mass spectrometer (HPLC-MS).[9]

Procedure
Sample Preparation: Cut the polymer material into standardized dimensions to ensure a

consistent surface-area-to-volume ratio.

Leaching: Place a known weight of the polymer sample into a clean glass container. Add a

specific volume of the aqueous medium, ensuring the sample is fully submerged.

Incubation: Incubate the samples at a controlled temperature for a predetermined duration

(e.g., 24, 48, 72 hours). Agitation may be applied to simulate specific environmental

conditions.[3]

Sample Collection: At specified time intervals, collect aliquots of the aqueous medium for

analysis.

Extraction: For non-polar plasticizers, perform a liquid-liquid extraction of the aqueous

sample using an appropriate organic solvent to isolate the leached plasticizer.[9]

Analysis: Analyze the extract using GC-MS or HPLC-MS to identify and quantify the

plasticizer concentration.[9][10] A calibration curve prepared with standard solutions of the

plasticizer is used for quantification.

Factors Influencing Plasticizer Leaching
Several factors can significantly impact the leaching of plasticizers from polymers:

Temperature: Higher temperatures generally increase the rate of leaching.[4][8]
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pH and Salinity: The chemical properties of the aqueous medium, such as pH and salt

concentration, can influence leaching kinetics.[4][11]

Polymer Age and Condition: Weathering and degradation of the polymer matrix, for instance

through photoaging, can enhance the leaching of plasticizers.[12]

Molecular Properties of the Plasticizer: The molecular weight, structure, and hydrophobicity

of the plasticizer play a crucial role. Larger, more branched molecules tend to migrate more

slowly.[2][13]

Agitation: Physical movement and turbulence of the aqueous medium can increase leaching

rates by affecting the aqueous boundary layer.[11][14]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for a plasticizer leaching experiment.
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Caption: Workflow for a typical plasticizer leaching study.
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Conclusion
The selection of plasticizers and polymer systems is a critical consideration in applications

where contact with aqueous environments is expected. The data consistently shows that

traditional plasticizers like DEHP and BPA can leach from their respective polymer matrices,

with the rate being influenced by a variety of environmental and material factors. Newer,

alternative plasticizers often exhibit lower leaching profiles, presenting a safer alternative for

sensitive applications.[2] Researchers and professionals must carefully evaluate the leaching

characteristics of materials to ensure the integrity of their experiments and the safety of their

products. This guide serves as a foundational resource for making informed decisions based

on empirical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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